6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one

• IUPAC Name: 6-fluoro-4-[3-(1H-imidazol-2-yl)piperidine-1-carbonyl]-1H-quinolin-2-one
• InChI: InChI=1S/C18H17FN4O2/c19-12-3-4-15-13(8-12)14(9-16(24)22-15)18(25)23-7-1-2-11(10-23)17-20-5-6-21-17/h3-6,8-9,11H,1-2,7,10H2,(H,20,21)(H,22,24)
• InChI Key: OCECMLVDQBPIFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=O)NC3=C2C=C(C=C3)F)C4=NC=CN4
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol

Description

6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one is a chemical compound that has gained significant attention due to its potential use in scientific research. It is a quinoline-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one is not fully understood. However, it has been found to interact with various proteins and enzymes in the body, including DNA and RNA. It has also been found to inhibit the activity of certain enzymes, which may be responsible for its anti-cancer properties.
Biochemical and physiological effects:
The biochemical and physiological effects of 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one are still being studied. However, it has been found to have a number of effects on the body, including its ability to inhibit the growth of cancer cells. It has also been found to have a potential role in the treatment of neurodegenerative diseases, as it has been found to protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one in lab experiments is its potential use as a fluorescent probe. This makes it useful for detecting the presence of metal ions in various samples. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one. One potential area of research is its use in the development of new cancer treatments. It may also be studied for its potential use in the treatment of neurodegenerative diseases, as well as its use as a fluorescent probe for detecting the presence of metal ions. Additionally, further studies may be conducted to better understand its mechanism of action and potential side effects.
In conclusion, 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one is a compound that has a wide range of potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one has been achieved using several methods. One of the most common methods involves the reaction of 4-(3-(1H-imidazol-2-yl)piperidin-1-yl)-6-fluoroquinoline-2-carboxylic acid with thionyl chloride, followed by the reaction with 2-aminoacetophenone. The resulting product is 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one.

Scientific Research Applications

The compound 6-fluoro-4-{[3-(1H-imidazol-2-yl)piperidin-1-yl]carbonyl}quinolin-2(1H)-one has been studied for its potential use in scientific research. It has been found to have a wide range of applications, including its use as a fluorescent probe for detecting the presence of metal ions. It has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells.